Cas no 172505-78-1 (Thiourea,N-[2-(2-nitrophenyl)ethyl]-N'-2-thiazolyl-)

• Product Name: Thiourea,N-[2-(2-nitrophenyl)ethyl]-N'-2-thiazolyl-
• CAS No: 172505-78-1
• MF: C₁₂H₁₂N₄O₂S₂
• MW: 308.379279136658
• CID: 160305
• PubChem ID: 3001169
• Update Time: 2025-04-19

Thiourea,N-[2-(2-nitrophenyl)ethyl]-N'-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-[2-(2-nitrophenyl)ethyl]-N'-2-thiazolyl-
• 1-[2-(2-nitrophenyl)ethyl]-3-(1,3-thiazol-2-yl)thiourea
• BDBM1903
• Thiourea, N-[2-(2-nitrophenyl)ethyl]-N'-2-thiazolyl-
• DTXSID00169328
• SCHEMBL6958350
• 1-[2-(2-nitrophenyl)ethyl]-3-thiazol-2-yl-thiourea
• PETT NO2 deriv.
• N-(2-(2-Nitrophenethyl))-N -(2-thiazolyl)thiourea
• 172505-78-1
• 1-[2-(2-nitrophenyl)ethyl]-3-1,3-thiazol-2-ylthiourea
• Thiourea, N-(2-(2-nitrophenyl)ethyl)-N'-2-thiazolyl-
• CHEMBL254413

• Inchi： 1S/C12H12N4O2S2/c17-16(18)10-4-2-1-3-9(10)5-6-13-11(19)15-12-14-7-8-20-12/h1-4,7-8H,5-6H2,(H2,13,14,15,19)
• InChI Key： ZJQTWNNDEJVWAP-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(NCCC1C=CC=CC=1[N+](=O)[O-])=S

Computed Properties

• Exact Mass: 308.04036
• Monoisotopic Mass: 308.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.461
• Boiling Point: 470.5°Cat760mmHg
• Flash Point: 238.3°C
• Refractive Index: 1.722
• PSA: 80.09